Cas no 1823881-74-8 (Tert-Butyl (5-bromothiazol-4-yl)carbamate)

• Product Name: Tert-Butyl (5-bromothiazol-4-yl)carbamate
• CAS No: 1823881-74-8
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• MDL: MFCD27935464
• CID: 4727935
• PubChem ID: 92134100
• Update Time: 2024-11-07

Tert-Butyl (5-bromothiazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-bromothiazol-4-yl)carbamate
• FCH2502365
• AX8275634
• t-Butyl (5-bromothiaZol-4-yl)carbamate
• CS-0120307
• DB-173451
• tert-butyl N-(5-bromo-1,3-thiazol-4-yl)carbamate
• EN300-244032
• Carbamic acid, N-(5-bromo-4-thiazolyl)-, 1,1-dimethylethyl ester
• MFCD27935464
• tert-Butyl(5-bromothiazol-4-yl)carbamate
• 1823881-74-8
• SCHEMBL21644748
• AT28525
• Tert-Butyl (5-bromothiazol-4-yl)carbamate

• MDL： MFCD27935464
• Inchi： 1S/C8H11BrN2O2S/c1-8(2,3)13-7(12)11-6-5(9)14-4-10-6/h4H,1-3H3,(H,11,12)
• InChI Key： QIGDPZSNGDXAOF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CS1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.97246g/mol
• Monoisotopic Mass: 277.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5
• XLogP3: 2.9